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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B10769028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of AZ10606120 dihydrochloride, a potent and selective P2X7 receptor antagonist.

While this compound does not meet the classification criteria for hazardous substances under

EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, its full toxicological properties have not

been exhaustively investigated.[1] Therefore, adherence to prudent laboratory practices is

paramount to ensure personnel safety and experimental integrity.

Compound Identification and Properties
Property Value

IUPAC Name

N-[2-[[2-[(2-Hydroxyethyl)amino]ethyl]amino]-5-

quinolinyl]-2-tricyclo[3.3.1.13,7]dec-1-

ylacetamide dihydrochloride[1]

CAS Number 607378-18-7[1]

Molecular Formula C25H34N4O2.2HCl[1]

Molecular Weight 495.48 g/mol [1]

Appearance Off-white solid

Solubility
Soluble to 25 mM in water and to 100 mM in

DMSO.[2] Not soluble in PBS.[3]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling AZ10606120 dihydrochloride to minimize

exposure risk.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10769028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Must be disposable, powder-

free, and resistant to

chemicals. Double gloving is

recommended when handling

stock solutions or performing

procedures with a higher risk

of splashing.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Required at all times in the

laboratory where the

compound is handled. A face

shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Body Protection Laboratory Coat

A long-sleeved, knee-length

lab coat is required. Consider

a disposable gown for

procedures involving larger

quantities or for extended

handling periods.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area or a

chemical fume hood.

For weighing or procedures

that may generate dust or

aerosols, a NIOSH-approved

N95 respirator or higher is

recommended. In case of a

significant spill, a powered air-

purifying respirator (PAPR)

may be necessary.

Foot Protection Closed-toe Shoes Must fully cover the feet.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling AZ10606120 dihydrochloride is essential for safety and to

maintain the integrity of the compound.

Workflow for Handling AZ10606120 dihydrochloride
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Preparation

Handling

Storage

Post-Handling

Don appropriate PPE

Prepare a designated and clean workspace

Allow compound to equilibrate to room temperature before opening

Weigh the solid compound in a chemical fume hood

Prepare stock solutions using appropriate solvents (e.g., DMSO, water)

Aliquot stock solutions for storageDecontaminate work surfaces

Store solid compound desiccated at room temperature Store stock solutions at -20°C or -80°CDispose of waste in designated chemical waste containers

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of AZ10606120 dihydrochloride.
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Experimental Protocols
1. Preparation of Stock Solutions:

Materials: AZ10606120 dihydrochloride solid, appropriate solvent (e.g., DMSO, sterile

water), sterile microcentrifuge tubes or vials, calibrated pipettes.

Procedure:

Ensure all work is performed in a chemical fume hood.

Calculate the required mass of the compound to achieve the desired stock concentration.

Carefully weigh the solid compound using an analytical balance.

Add the appropriate volume of solvent to the vial containing the compound.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

2. Storage of Stock Solutions:

Store DMSO stock solutions at -20°C for up to 1 month or -80°C for up to 6 months.[4]

Aqueous stock solutions should be prepared fresh, but can be stored at -20°C for short

periods. It is recommended to filter-sterilize aqueous solutions before use in cell-based

assays.[4]

Disposal Plan
Proper disposal of AZ10606120 dihydrochloride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste Disposal Pathway
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Waste Generation

Waste Segregation

Waste Collection & Disposal

Unused solid compound

Solid Chemical Waste

Contaminated consumables (e.g., pipette tips, gloves)

Contaminated Sharps

if sharp

Aqueous and organic solutions containing the compound

Liquid Chemical Waste (Halogenated/Non-halogenated)

Label waste containers clearly

Store waste in a designated, secure area

Arrange for disposal through the institution's Environmental Health and Safety (EHS) office

Click to download full resolution via product page

Caption: Disposal pathway for waste contaminated with AZ10606120 dihydrochloride.

Disposal Guidelines:
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled solid chemical

waste container. This includes excess

compound and contaminated items like

weighing paper and gloves.

Liquid Waste

Collect in a labeled, leak-proof liquid chemical

waste container. Segregate halogenated and

non-halogenated waste streams as per your

institution's guidelines.

Sharps Waste

Dispose of contaminated needles, syringes, and

other sharps in a designated sharps container

for chemical contamination.

Empty Containers

Rinse the container three times with a suitable

solvent. The rinsate must be collected as liquid

chemical waste. After rinsing, the container can

typically be disposed of as regular lab glass or

plastic waste, but consult your institutional

policies.

Important Note: Never dispose of AZ10606120 dihydrochloride or its solutions down the drain

or in the regular trash. Always follow your institution's specific chemical waste disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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